![molecular formula C18H19N3O3 B2611627 1-[4-(Morpholine-4-carbonyl)phenyl]-3-phenylurea CAS No. 354766-81-7](/img/structure/B2611627.png)
1-[4-(Morpholine-4-carbonyl)phenyl]-3-phenylurea
Overview
Description
1-[4-(Morpholine-4-carbonyl)phenyl]-3-phenylurea, also known as MPUP, is a chemical compound that has been widely studied for its potential applications in scientific research. MPUP has been found to have a range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes. In We will also list future directions for research on this compound.
Scientific Research Applications
Molluscicidal Agents
The synthesis of 4-chloro-2-(morpholine-4-carbonyl)phenyl-4'-methoxybenzoate, a derivative incorporating a morpholine moiety, was found to have significant molluscicidal effects. This compound is a 5-chlorosalicylic acid derivative and shows promise in the control of mollusc populations that are vectors for diseases such as schistosomiasis (Duan et al., 2014).
Antimicrobial Activities
Morpholine derivatives have been explored for their antimicrobial properties. The compound 4-(Phenylsulfonyl) morpholine has shown modulating activity against multidrug-resistant strains of bacteria and fungi. This indicates its potential as an adjunct therapy to enhance the effectiveness of existing antibiotics (M. A. Oliveira et al., 2015).
Antibacterial and Antioxidant Properties
Another study focused on the synthesis of a morpholine-containing compound which was evaluated for its antibacterial, antioxidant, anti-TB, and anti-diabetic activities. This compound demonstrated significant anti-TB activity, suggesting its potential application in the treatment of tuberculosis and as an antimicrobial agent (Mamatha S.V et al., 2019).
Synthesis Techniques
Research into the synthesis of morpholines has also been significant, highlighting recent advances in producing morpholine and its carbonyl-containing analogs from various precursors. These methodologies are crucial for the development of novel compounds with potential applications in pharmaceuticals and agrochemicals (V. Palchykov et al., 2019).
Spectroscopic Studies
The electronic absorption spectra of Morpholine Green and its derivatives have been studied for their potential applications in TPM dyes. These investigations contribute to the understanding of the electron donor capabilities of morpholine derivatives and their applications in dye chemistry (J. Hepworth et al., 1993).
Mechanism of Action
Target of Action
Compounds with similar structures have been found to target various proteins and enzymes
Mode of Action
It is known that similar compounds interact with their targets by binding to active sites, leading to changes in the target’s function
Biochemical Pathways
Compounds with similar structures have been found to affect various biochemical pathways
Result of Action
Similar compounds have been found to have various effects at the molecular and cellular level
properties
IUPAC Name |
1-[4-(morpholine-4-carbonyl)phenyl]-3-phenylurea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O3/c22-17(21-10-12-24-13-11-21)14-6-8-16(9-7-14)20-18(23)19-15-4-2-1-3-5-15/h1-9H,10-13H2,(H2,19,20,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AJFZQQYWAWELBA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=O)C2=CC=C(C=C2)NC(=O)NC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[4-(Morpholine-4-carbonyl)phenyl]-3-phenylurea | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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